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Compound of Interest

Compound Name: (2-pyridyldithio)-PEG1-hydrazine

Cat. No.: B3008083

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the
immobilization of thiol-containing peptides onto various surfaces. The methodologies outlined
are critical for a range of applications, including the development of bioactive implants,
biosensors, and platforms for studying cell-surface interactions.

Introduction

The covalent attachment of peptides to solid supports is a fundamental technique in
biotechnology and materials science. Peptides containing a thiol group, typically from a
cysteine residue, offer a convenient and specific handle for immobilization. This is due to the
high reactivity of the sulfhydryl group towards specific functional groups, enabling controlled
orientation and presentation of the peptide on the surface. This document focuses on two
widely employed and robust strategies: the immobilization of thiol-containing peptides on gold
surfaces and on maleimide-functionalized surfaces.

Section 1: Immobilization of Thiol-Containing
Peptides on Gold Surfaces

The strong affinity between sulfur and gold forms the basis of a straightforward and widely used
method for creating self-assembled monolayers (SAMSs) of thiol-containing molecules on gold
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surfaces. This approach allows for the formation of well-ordered and densely packed peptide
layers.

Experimental Workflow for Immobilization on Gold
Surfaces
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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